Cas no 2382-18-5 (6H-Purine-6-thione,2-amino-1,9-dihydro-9-methyl-)

• Product Name: 6H-Purine-6-thione,2-amino-1,9-dihydro-9-methyl-
• CAS No: 2382-18-5
• MF: C₆H₇N₅S
• MW: 181.218278169632
• CID: 255114
• PubChem ID: 3358633
• Update Time: 2025-04-19

6H-Purine-6-thione,2-amino-1,9-dihydro-9-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,2-amino-1,9-dihydro-9-methyl-
• 2-amino-9-methyl-3H-purine-6-thione
• 2-Amino-6-mercapto-9-methyl-purin
• 2-amino-9-methyl-1,9-dihydro-purine-6-thione
• 2-amino-9-methyl-3,9-dihydro-6H-purine-6-thione
• 9-Methyl-6-thioguanin
• NSC26290
• SCHEMBL17226007
• 2382-18-5
• SCHEMBL3291325
• NSC-26290
• DTXSID80391761

• Inchi： 1S/C6H7N5S/c1-11-2-8-3-4(11)9-6(7)10-5(3)12/h2H,1H3,(H3,7,9,10,12)
• InChI Key： VXSWGJDRVXNRKE-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC(N)=N1)N(C)C=N2

Computed Properties

• Exact Mass: 181.04241
• Monoisotopic Mass: 181.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 68.23
• LogP: 1.18930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones